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Compound of Interest

Compound Name: Thionyl bromide

Cat. No.: B1215229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a license to operate. All operations involving thionyl bromide should

be conducted by trained personnel in appropriately equipped facilities, adhering to all

applicable safety regulations.

Introduction
Thionyl bromide (SOBr₂) is a reactive inorganic compound used in organic synthesis,

primarily for the conversion of alcohols to alkyl bromides and the bromination of certain

carbonyl compounds.[1][2] While a valuable reagent, its high reactivity and hazardous nature

necessitate stringent safety precautions and handling protocols. This guide provides an in-

depth overview of the essential safety information, handling procedures, and key applications

of thionyl bromide for professionals in research and development.

Hazard Identification and Classification
Thionyl bromide is classified as a hazardous substance with multiple acute and chronic risks.

[3][4] It is crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Statements:[3]
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H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.

H332: Harmful if inhaled.

EUH014: Reacts violently with water.[4]

Signal Word: Danger[4]

Hazard Pictograms:

Corrosion

Acute Toxicity (Harmful)

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of thionyl bromide is

essential for its safe handling and use in experimental setups.

Property Value

Molecular Formula SOBr₂

Molecular Weight 207.87 g/mol

Appearance Orange-yellow liquid

Odor Acrid, irritating

Melting Point -49.5 °C

Boiling Point Decomposes at atmospheric pressure

Solubility Reacts violently with water

Toxicological Data
While comprehensive toxicological studies on thionyl bromide are limited, the available data

indicates that it is harmful through dermal contact and inhalation.[5] It is also classified as a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://georganics.sk/wp-content/uploads/2025/03/Thionyl-bromide.pdf
https://georganics.sk/wp-content/uploads/2025/03/Thionyl-bromide.pdf
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA0035OY.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


corrosive material that can cause severe skin burns and eye damage.[3]

Metric Value Species Route

LD50 (Oral) Data not available - -

LD50 (Dermal) Category 4 (Harmful) - -

LC50 (Inhalation) Category 4 (Harmful) - -

Note: To the best of our knowledge, the chemical, physical, and toxicological properties have

not been thoroughly investigated.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling thionyl
bromide to prevent exposure and injury.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a full-face shield.

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

rubber), a flame-retardant lab coat, and

chemical-resistant apron.

Respiratory Protection
A NIOSH-approved respirator with a cartridge

suitable for acid gases and organic vapors.

Handling and Storage Procedures
Proper handling and storage are critical to minimize the risks associated with thionyl bromide.

Handling:

All manipulations must be conducted in a well-ventilated chemical fume hood.

Avoid contact with skin, eyes, and clothing.[3]
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Do not breathe vapors.

Ensure an eyewash station and safety shower are readily accessible.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition due to

moisture.

Storage:

Store in a cool, dry, well-ventilated area, away from incompatible materials.

Keep containers tightly sealed.

Protect from moisture.

Store separately from water, acids, bases, and oxidizing agents.

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Spill and Leak Procedures:

Evacuate the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Do not use water.

Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols
Thionyl bromide is a key reagent in several important organic transformations. The following

are generalized protocols for its primary applications. Note: These are illustrative examples and

may require optimization for specific substrates.

Conversion of Alcohols to Alkyl Bromides
This reaction proceeds via an SN2 mechanism, typically resulting in an inversion of

stereochemistry.[6][7]

General Procedure:

To a solution of the alcohol in an inert solvent (e.g., anhydrous diethyl ether or

dichloromethane) under an inert atmosphere, add thionyl bromide dropwise at 0 °C.

Allow the reaction mixture to slowly warm to room temperature and stir until the reaction is

complete (monitor by TLC).

Carefully quench the reaction by pouring it into ice-cold water.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution,

followed by brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to afford the crude alkyl bromide.

Purify the product by distillation or column chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Alcohol to Alkyl Bromide Conversion

Start

Dissolve Alcohol in Inert Solvent

Cool to 0 °C

Add SOBr₂ Dropwise

Stir at Room Temperature

Quench with Ice Water

Extract with Organic Solvent

Wash with NaHCO₃ and Brine

Dry over MgSO₄

Concentrate in vacuo

Purify Product

End

Click to download full resolution via product page

Workflow for Alcohol to Alkyl Bromide Conversion
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Bromination of α,β-Unsaturated Carbonyl Compounds
Thionyl bromide can be used for the bromination of α,β-unsaturated ketones and aldehydes.

[8]

General Procedure:

Dissolve the α,β-unsaturated carbonyl compound in a suitable inert solvent (e.g., carbon

tetrachloride or chloroform).

Add thionyl bromide dropwise to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating until the starting material

is consumed (monitor by TLC).

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.
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Workflow: Bromination of α,β-Unsaturated Carbonyls

Start

Dissolve Carbonyl Compound in Inert Solvent

Add SOBr₂ Dropwise

Stir at Room Temperature/Heat

Remove Solvent in vacuo

Purify Product

End
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Workflow for Bromination of α,β-Unsaturated Carbonyls

Disposal Considerations
All waste containing thionyl bromide must be treated as hazardous waste.

Collect all waste in clearly labeled, sealed, and compatible containers.
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Do not mix with other waste streams unless compatibility is confirmed.

Dispose of waste through a licensed hazardous waste disposal company.

Empty containers should be triple-rinsed with a suitable inert solvent, and the rinsate

collected as hazardous waste.

Logical Relationships in Safe Handling
The safe handling of thionyl bromide involves a series of interconnected principles and

actions.

Logical Flow for Safe SOBr₂ Handling

Assess Hazards
(Corrosive, Toxic, Reactive)

Implement Engineering Controls
(Fume Hood) Wear Appropriate PPE

Follow Safe Handling & Storage Procedures

Emergency Preparedness
(Spill Kit, First Aid) Proper Waste Disposal

Safe Operation
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Logical Flow for Safe SOBr₂ Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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